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Compound of Interest

Compound Name: Acitretin sodium

Cat. No.: B10800088 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Acitretin sodium, a retinoid compound requiring careful

management in a laboratory setting. Adherence to these guidelines is essential for ensuring the

safety of all personnel and maintaining a secure research environment.

Acitretin is classified as a hazardous substance that can cause skin and eye irritation and may

harm an unborn child.[1][2][3] It is also recognized as very toxic to aquatic life, with long-lasting

effects.[2][3][4] Therefore, stringent safety measures are imperative during its handling and

disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when working with Acitretin sodium
to prevent skin and eye contact, inhalation, and ingestion.

Eye and Face Protection:

Chemical Goggles: Essential for all handling procedures.[1]

Face Shield: Recommended for supplementary protection, especially when handling larger

quantities or if there is a risk of splashing.[1]

Hand Protection:
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Gloves: Impervious gloves, such as nitrile or low-protein, powder-free latex, are required.[1]

[5] If you have a latex allergy, nitrile gloves are the preferred alternative.[1]

Double Gloving: This practice should be considered to minimize the risk of exposure.[1]

Body Protection:

Laboratory Coat: A standard lab coat is suitable for handling small quantities (up to 500

grams).[1]

Disposable Coveralls: For larger quantities (up to 1 kilogram), a disposable laboratory coat

or coverall with low permeability is recommended.[1]

Protective Shoe Covers and Head Covering: These should also be worn to ensure full-body

protection.[1]

Respiratory Protection:

A NIOSH-approved respirator should be used if there is a risk of exceeding exposure limits

or if irritation occurs.[3] A dustproof gas mask or a full-face supplied air respirator may be

necessary depending on the scale of work.[4][6]

Quantitative Safety Data
Occupational exposure limits for Acitretin have been established by some regulatory bodies.

Adherence to these limits is mandatory to ensure a safe working environment.
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Jurisdiction
Time-Weighted
Average (TWA)

Short-Term
Exposure
Limit (STEL)

Peak Limit Notes

Canada - British

Columbia
20 ppm - -

For Turpentine

and selected

monoterpenes

(Revised 2003)

[1]

Canada - Alberta
20 ppm (111

mg/m³)
- -

For Turpentine

and selected

monoterpenes[1]

Experimental Protocols
Safe Handling and Storage:

Ventilation: Always handle Acitretin in a well-ventilated area, preferably within a chemical

fume hood.[5][7] Local exhaust ventilation is preferred to general exhaust.[8]

Ignition Sources: Avoid all sources of ignition, as dust clouds can form explosive mixtures

with air.[1]

Personal Hygiene: Do not eat, drink, or smoke when handling this product.[5] Wash hands

thoroughly before breaks and immediately after handling.[5][6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5] The

substance is light and moisture-sensitive and should be stored under an inert atmosphere.[6]

Spill Management:

Minor Spills:

Contain the spillage immediately.[1]

Wear appropriate PPE, including a dust respirator.[1]
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Use dry clean-up procedures; avoid generating dust.[1]

Vacuum or sweep up the material and place it in a suitable, labeled container for disposal.

[1][9]

Major Spills:

Evacuate personnel from the area.[5][9]

Alert emergency responders.[1]

Wear a self-contained breathing apparatus and full protective gear.[3]

Contain the spill and prevent it from entering drains or waterways.[3][9]

Disposal Plan:

Waste Classification: Acitretin is considered an environmentally hazardous substance.[3]

Waste disposal must comply with local, regional, and national hazardous waste regulations.

[3]

Disposal Procedure:

Unused Acitretin should be disposed of through a licensed waste disposal company.[4]

Do not dispose of it down the sink or toilet unless specifically instructed.[10]

For household quantities, if a take-back program is unavailable, mix the medicine with an

unappealing substance like dirt or coffee grounds, place it in a sealed container, and then

in the household trash.[11]

Empty containers may retain product residue and should be disposed of in a safe manner.

[8] Before discarding, scratch out all identifying information on the label.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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